Cas no 65445-14-9 (5,6-trans-Alfacalcidol)

5,6-trans-Alfacalcidol Properties

Names and Identifiers

• (1S,3R,5Z)-5-[(2E)-2-[(1R,3aR,7aS)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidene-cyclohexane-1,3-diol
• (1R,3S,5Z,7E)-9,10-Secocholesta-5,7,10-triene-1,3-diol
• (1S,3R,5Z)-5-[(2E)-2-[(1R,3aR,7aS)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethyliden
• (5E)-1alpha-hydroxyvitamin D3 / (5E)-1alpha-hydroxycholecalciferol
• 1alpha-Hydroxy-5,6-trans-vitamin D3
• 1
• A-Hydroxyvitamin D3
• A-Hydroxycholecalciferol
• LMST03020233
• (5E)-1alpha-Hydroxyvitamin D3/(5E)-1alpha-hydroxycholecalciferol
• +Expand

• MDL： MFCD01684341
• InChIKey： OFHCOWSQAMBJIW-AOSUDXALSA-N
• Inchi： 1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12+/t19-,23-,24-,25+,26+,27-/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@@]([H])(C(=C([H])[H])/C(/C1([H])[H])=C(\[H])/C(/[H])=C1\C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]\1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]
• BRN： 4715875

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 29
• Complexity: 643
• Topological Polar Surface Area: 40.5